Cas no 680180-42-1 (1,2,4-Benzotriazin-3-amine, 8-chloro-)

• Product Name: 1,2,4-Benzotriazin-3-amine, 8-chloro-
• CAS No: 680180-42-1
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• CID: 1723463
• Update Time: 2024-11-27

1,2,4-Benzotriazin-3-amine, 8-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3-amine, 8-chloro-

• Inchi： 1S/C7H5ClN4/c8-4-2-1-3-5-6(4)11-12-7(9)10-5/h1-3H,(H2,9,10,12)
• InChI Key： XLTIKIKBXQGLMZ-UHFFFAOYSA-N
• SMILES： N1C2=C(Cl)C=CC=C2N=C(N)N=1

Computed Properties

• Exact Mass: 180.02045

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• Boiling Point: 406.1±37.0 °C(Predicted)
• PSA: 64.69
• pka: 0.92±0.50(Predicted)